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Compound of Interest

Compound Name: 2-cyano-N-cyclopropylacetamide

Cat. No.: B082475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-cyano-N-cyclopropylacetamide, a molecule of interest in medicinal chemistry

and drug development. This document summarizes key quantitative data, details relevant

experimental protocols, and presents a logical workflow for its synthesis, serving as a vital

resource for researchers engaged in its study and application.

Core Physicochemical Data
The following table summarizes the known and predicted physicochemical properties of 2-
cyano-N-cyclopropylacetamide. It is important to note that while extensive spectroscopic

characterization has been performed, specific experimental data for some fundamental

properties like melting point and solubility are not readily available in peer-reviewed literature.

The data presented herein is a consolidation of information from computational predictions and

detailed spectroscopic analyses.
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Property Value Data Type Reference/Source

Molecular Formula C₆H₈N₂O Calculated -

Molecular Weight 124.14 g/mol Calculated [1][2]

CAS Number 15029-37-5 Assigned [1][3]

Appearance White flocculent solid Predicted ChemicalBook

Boiling Point 363.7 ± 21.0 °C Predicted ChemicalBook

Density 1.14 ± 0.1 g/cm³ Predicted ChemicalBook

pKa 5.56 ± 0.10 Predicted ChemicalBook

logP (XlogP) 0.5 Predicted PubChem[4]

Storage Temperature 2-8°C General ChemicalBook

Experimental Protocols
Synthesis of 2-Cyano-N-cyclopropylacetamide
The synthesis of 2-cyano-N-cyclopropylacetamide is typically achieved through the

amidation of a cyanoacetate ester, such as ethyl cyanoacetate, with cyclopropylamine. This

reaction is a form of nucleophilic acyl substitution.

Materials:

Ethyl cyanoacetate

Cyclopropylamine

A suitable high-boiling point solvent (e.g., Toluene or Xylene)

Anhydrous sodium sulfate or magnesium sulfate for drying

Ethanol/water or ethyl acetate/hexane for recrystallization

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine ethyl cyanoacetate (1.0 equivalent) and a suitable solvent such as

toluene.

Addition of Amine: Slowly add cyclopropylamine (1.0-1.1 equivalents) to the stirred solution.

The reaction may be mildly exothermic.

Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete as indicated by TLC, allow the mixture to cool to

room temperature.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or ethyl acetate/hexane, to yield pure 2-cyano-N-
cyclopropylacetamide as a solid.[5]

Drying: Dry the purified product under vacuum to remove any residual solvent.

Characterization
The identity and purity of the synthesized 2-cyano-N-cyclopropylacetamide can be confirmed

using a suite of spectroscopic techniques. A comprehensive analysis has been reported,

providing a reference for the expected spectral data.[6][7]

Spectroscopic Methods:

Fourier-Transform Infrared (FT-IR) and FT-Raman Spectroscopy: To identify the

characteristic functional groups, such as the C≡N stretch of the nitrile, the C=O stretch of the

amide, and N-H vibrations.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular

structure by analyzing the chemical shifts and coupling constants of the hydrogen and

carbon atoms.

UV-Visible (UV-Vis) Spectroscopy: To study the electronic properties of the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b082475?utm_src=pdf-body
https://www.benchchem.com/product/b082475?utm_src=pdf-body
https://www.benchchem.com/pdf/Protocol_for_the_synthesis_of_2_cyano_N_3_phenylpropyl_acetamide_in_the_lab.pdf
https://www.benchchem.com/product/b082475?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/10406638.2022.2157452?tab=permissions&scroll=top&role=tab
https://www.tandfonline.com/doi/abs/10.1080/10406638.2022.2157452
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.

Synthesis Workflow
The logical flow for the synthesis and purification of 2-cyano-N-cyclopropylacetamide is

depicted in the following diagram.
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Amidation Reaction
(Reflux in Toluene)

Heat Solvent Removal
(Rotary Evaporation)

Recrystallization
(e.g., Ethanol/Water)

Pure 2-Cyano-N-
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-cyano-N-cyclopropylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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